Cas no 2227983-83-5 ((2S)-5-methyloctan-2-amine)

• Product Name: (2S)-5-methyloctan-2-amine
• CAS No: 2227983-83-5
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 6029493
• PubChem ID: 148056936
• Update Time: 2025-10-28

(2S)-5-methyloctan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-methyloctan-2-amine
• EN300-1783092
• 2227983-83-5

• Inchi： 1S/C9H21N/c1-4-5-8(2)6-7-9(3)10/h8-9H,4-7,10H2,1-3H3/t8?,9-/m0/s1
• InChI Key： JHLSRARFRAZKEV-GKAPJAKFSA-N
• SMILES： N[C@@H](C)CCC(C)CCC

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-5-methyloctan-2-amine

Professional Introduction to (2S)-5-methyloctan-2-amine (CAS No. 2227983-83-5)

(2S)-5-methyloctan-2-amine is a chiral amine compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by its CAS number CAS No. 2227983-83-5, has garnered attention due to its structural complexity and potential biological activities. The precise stereochemistry of this molecule, particularly the (2S) configuration, makes it a valuable intermediate in the development of enantiomerically pure drugs, which are increasingly important in modern medicine for their improved efficacy and reduced side effects.

The synthesis of (2S)-5-methyloctan-2-amine involves sophisticated organic reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are commonly employed to achieve the desired stereochemical outcome. These methods not only highlight the compound's synthetic challenge but also underscore its importance in the pharmaceutical industry.

Recent research has demonstrated the potential of (2S)-5-methyloctan-2-amine as a building block in the design of novel therapeutic agents. Its structural motif, characterized by a long aliphatic chain with a methyl substituent at the fifth carbon and an amine group at the second carbon, suggests versatility in drug design. For instance, studies have explored its utility in developing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The amine functionality allows for further derivatization, enabling the creation of diverse pharmacophores that can interact with biological targets with high specificity.

In addition to its pharmaceutical applications, (2S)-5-methyloctan-2-amine has shown promise in materials science. Its unique molecular structure makes it a candidate for developing advanced polymers and liquid crystals. These materials could find applications in electronics, optoelectronics, and even nanotechnology, where precise control over molecular geometry is essential for optimal performance.

The stereochemical purity of (2S)-5-methyloctan-2-amine is critical for its biological activity. Enantiomeric impurities can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs derived from this compound. Therefore, rigorous analytical techniques such as chiral chromatography and spectroscopic methods are employed to confirm the purity and stereochemical configuration of the compound. These analytical advancements have enabled researchers to better understand and utilize the full potential of chiral amines like (2S)-5-methyloctan-2-amine.

Current research trends indicate that (2S)-5-methyloctan-2-amine will continue to be a focal point in drug discovery efforts. The development of more efficient synthetic routes and innovative applications in medicinal chemistry and materials science promise to expand its utility further. Collaborative efforts between academia and industry are likely to drive new discoveries that leverage the unique properties of this compound.

The future prospects for (2S)-5-methyloctan-2-amine are bright, with ongoing studies exploring its role in emerging therapeutic areas such as precision medicine and targeted drug delivery systems. As our understanding of molecular interactions deepens, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.